Cas no 170699-07-7 (METHYL 2-ACETAMIDO-3-(3,4-DIACETOXYPHENYL)-2-PROPENOATE)
170699-07-7 structure
Product Name:METHYL 2-ACETAMIDO-3-(3,4-DIACETOXYPHENYL)-2-PROPENOATE
CAS No:170699-07-7
MF:C16H17NO7
MW:335.308685064316
CID:111358
PubChem ID:53408275
Update Time:2025-04-18
METHYL 2-ACETAMIDO-3-(3,4-DIACETOXYPHENYL)-2-PROPENOATE Chemical and Physical Properties
Names and Identifiers
-
- METHYL 2-ACETAMIDO-3-(3,4-DIACETOXYPHENYL)-2-PROPENOATE
- Methyl 2-Acetamido-3
- methyl 2-acetamido-3-(3,4-diacetyloxyphenyl)prop-2-enoate
- 2-(AcetylaMino)-3-[3,4-bis(acetyloxy)phenyl]-2-propenoic Acid Methyl Ester
- 170699-07-7
- DTXSID80696203
- Methyl 2-acetamido-3-[3,4-bis(acetyloxy)phenyl]prop-2-enoate
- FT-0671418
- SCHEMBL1462390
- AKOS030255747
- methyl (Z)-2-acetamido-3-(3,4-diacetyloxyphenyl)prop-2-enoate
- 4-(2-Acetamido-3-methoxy-3-oxoprop-1-en-1-yl)-1,2-phenylene diacetate
- SCHEMBL1462389
- DB-319859
- METHYL 3-[3,4-BIS(ACETYLOXY)PHENYL]-2-ACETAMIDOPROP-2-ENOATE
-
- Inchi： 1S/C16H17NO7/c1-9(18)17-13(16(21)22-4)7-12-5-6-14(23-10(2)19)15(8-12)24-11(3)20/h5-8H,1-4H3,(H,17,18)
- InChI Key： VBOWSRTYMGLZOV-UHFFFAOYSA-N
- SMILES： O(C(C)=O)C1=C(C=CC(C=C(C(=O)OC)NC(C)=O)=C1)OC(C)=O
Computed Properties
- Exact Mass: 335.10100
- Monoisotopic Mass: 335.101
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 24
- Rotatable Bond Count: 8
- Complexity: 541
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Topological Polar Surface Area: 108A^2
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 1.1
Experimental Properties
- Melting Point: 158-162°C
- Refractive Index: 1.547
- Solubility: DMSO, Ethyl Acetate, Methanol
- PSA: 108.00000
- LogP: 1.57810
METHYL 2-ACETAMIDO-3-(3,4-DIACETOXYPHENYL)-2-PROPENOATE Security Information
- Storage Condition：Refrigerator
METHYL 2-ACETAMIDO-3-(3,4-DIACETOXYPHENYL)-2-PROPENOATE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M275275-500mg |
Methyl 2-Acetamido-3-(3,4-diacetoxyphenyl)-2-propenoate |
170699-07-7 | 500mg |
$ 75.00 | 2023-09-07 | ||
| TRC | M275275-1g |
Methyl 2-Acetamido-3-(3,4-diacetoxyphenyl)-2-propenoate |
170699-07-7 | 1g |
$ 121.00 | 2023-09-07 | ||
| TRC | M275275-2g |
Methyl 2-Acetamido-3-(3,4-diacetoxyphenyl)-2-propenoate |
170699-07-7 | 2g |
$ 161.00 | 2023-09-07 | ||
| TRC | M275275-5g |
Methyl 2-Acetamido-3-(3,4-diacetoxyphenyl)-2-propenoate |
170699-07-7 | 5g |
$442.00 | 2023-05-18 | ||
| TRC | M275275-10g |
Methyl 2-Acetamido-3-(3,4-diacetoxyphenyl)-2-propenoate |
170699-07-7 | 10g |
$798.00 | 2023-05-18 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-207860-2 g |
Methyl 2-Acetamido-3-(3,4-diacetoxyphenyl)-2-propenoate, |
170699-07-7 | 2g |
￥2,482.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-207860-2g |
Methyl 2-Acetamido-3-(3,4-diacetoxyphenyl)-2-propenoate, |
170699-07-7 | 2g |
￥2482.00 | 2023-09-05 | ||
| A2B Chem LLC | AD37171-2g |
METHYL 2-ACETAMIDO-3-(3,4-DIACETOXYPHENYL)-2-PROPENOATE |
170699-07-7 | 2g |
$1144.00 | 2024-04-20 | ||
| A2B Chem LLC | AD37171-10g |
METHYL 2-ACETAMIDO-3-(3,4-DIACETOXYPHENYL)-2-PROPENOATE |
170699-07-7 | 10g |
$2550.00 | 2024-04-20 |
METHYL 2-ACETAMIDO-3-(3,4-DIACETOXYPHENYL)-2-PROPENOATE Related Literature
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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